1-(2,5-Dimethoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylic acid

• Molecular Formula: C12H13N3O4
• Molecular Weight: 263.25 g/mol
• IUPAC Name: 1-(2,5-dimethoxyphenyl)-5-methyltriazole-4-carboxylic acid
• InChI: InChI=1S/C12H13N3O4/c1-7-11(12(16)17)13-14-15(7)9-6-8(18-2)4-5-10(9)19-3/h4-6H,1-3H3,(H,16,17)
• InChI Key: UEBARJWNQKSATR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=NN1C2=C(C=CC(=C2)OC)OC)C(=O)O

Description

1-(2,5-Dimethoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylic acid is a synthetic organic compound that belongs to the class of triazole derivatives This compound is characterized by the presence of a triazole ring substituted with a 2,5-dimethoxyphenyl group and a carboxylic acid group

Preparation Methods

The synthesis of 1-(2,5-Dimethoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylic acid typically involves the following steps:

Starting Materials: The synthesis begins with the preparation of 2,5-dimethoxyphenylacetic acid, which is obtained through the reaction of 1,4-dimethoxybenzene with formaldehyde under the action of hydrogen halide.

Formation of Triazole Ring: The next step involves the formation of the triazole ring.

Final Product:

Industrial production methods for this compound may involve optimization of reaction conditions to improve yield and purity, as well as the use of scalable processes suitable for large-scale synthesis.

Chemical Reactions Analysis

1-(2,5-Dimethoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylic acid undergoes various chemical reactions, including:

Oxidation: The compound can undergo oxidation reactions, leading to the formation of oxidized derivatives.

Reduction: Reduction reactions can convert the compound into reduced forms with different functional groups.

Substitution: The compound can participate in substitution reactions, where one or more substituents on the triazole ring are replaced by other groups.

Common reagents and conditions used in these reactions include oxidizing agents (e.g., potassium permanganate), reducing agents (e.g., sodium borohydride), and various catalysts to facilitate substitution reactions. The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

Chemistry: The compound is used as a building block for the synthesis of more complex molecules and materials.

Biology: It has been investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: The compound is explored for its potential therapeutic applications, particularly in the development of new drugs and treatments.

Industry: It is used in the development of new materials with specific properties, such as polymers and coatings.

Mechanism of Action

The mechanism of action of 1-(2,5-Dimethoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylic acid involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to enzymes or receptors, thereby modulating their activity. The exact molecular targets and pathways involved depend on the specific biological activity being studied .

Comparison with Similar Compounds

1-(2,5-Dimethoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylic acid can be compared with other similar compounds, such as:

2-(4-Bromo-2,5-dimethoxyphenyl)ethanamine:

4-Bromo-2,5-dimethoxyphenylacetic acid: This compound is a metabolite of 2C-B and has distinct chemical and biological properties.

The uniqueness of this compound lies in its specific structural features and the diverse range of applications it offers in various scientific fields.